Cas no 1987472-11-6 (Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-)

• Product Name: Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-
• CAS No: 1987472-11-6
• MF: C₉H₁₂N₆O₂S
• MW: 268.295578956604
• CID: 5254470
• Update Time: 2025-11-02

Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-

• Inchi： 1S/C9H12N6O2S/c1-10-7-4-3-5-8(6-7)18(16,17)13-9-11-14-15(2)12-9/h3-6,10H,1-2H3,(H,12,13)
• InChI Key： SYJMRTPCDMOUDM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=CC(NC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-

Comprehensive Overview of Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- (CAS No. 1987472-11-6)

Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- (CAS No. 1987472-11-6) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of both methylamino and tetrazole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular formula of Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- is C9H11N5O2S, with a molecular weight of 253.28 g/mol. Its unique structure combines a benzenesulfonamide core with a 2-methyl-2H-tetrazol-5-yl substituent, which contributes to its distinct chemical and physical properties. Researchers have shown increasing interest in this compound due to its potential as a bioactive scaffold in the development of novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in targeting various enzymes and receptors. Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- has been studied for its potential role in modulating carbonic anhydrase activity, a key target in the treatment of glaucoma, epilepsy, and certain cancers. The compound's tetrazole ring also enhances its metabolic stability, making it an attractive candidate for drug development.

The synthesis of Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- typically involves multi-step organic reactions, including sulfonylation and tetrazole formation. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and development purposes.

From an industrial perspective, Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- represents a valuable intermediate in the synthesis of more complex molecules. Its applications extend beyond pharmaceuticals to include materials science, where sulfonamide derivatives are used as corrosion inhibitors and polymer additives. The compound's versatility has positioned it as a subject of interest in both academic and industrial research settings.

Current market trends indicate a growing demand for specialty chemicals like Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-, particularly in regions with robust pharmaceutical and agrochemical industries. Researchers are actively exploring its potential in green chemistry applications, aligning with global sustainability goals. The compound's compatibility with catalytic processes and biodegradable formulations further enhances its appeal in modern chemical research.

Safety considerations for handling Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses should be used during handling. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight to maintain its stability over time.

Future research directions for Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- may focus on exploring its potential in combinatorial chemistry and high-throughput screening applications. The compound's structural features make it suitable for creating diverse libraries of analogs, which could lead to discoveries in various therapeutic areas. Additionally, computational chemistry approaches are being employed to predict its ADMET properties and optimize its biological activity.

For researchers seeking high-purity Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)-, several specialized chemical suppliers offer the compound with detailed certificates of analysis. The availability of custom synthesis services has also expanded, allowing for tailored modifications to meet specific research requirements. As interest in sulfonamide chemistry continues to grow, this compound remains a valuable tool for advancing scientific discovery across multiple disciplines.

The environmental impact of Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- is currently under investigation, with particular attention to its biodegradation pathways and ecotoxicity profile. Modern analytical techniques are being applied to assess its persistence in various ecosystems, contributing to the development of more sustainable chemical practices. These studies align with the pharmaceutical industry's increasing focus on green chemistry principles and environmental stewardship.

In conclusion, Benzenesulfonamide, 3-(methylamino)-N-(2-methyl-2H-tetrazol-5-yl)- (CAS No. 1987472-11-6) represents an important compound in contemporary chemical research. Its unique structural features and potential applications in multiple scientific domains make it a subject of ongoing investigation. As research methodologies advance and new applications emerge, this compound is likely to play an increasingly significant role in the development of innovative solutions for healthcare, agriculture, and materials science.